Cas no 135609-66-4 (2-{(butan-2-yl)aminomethyl}phenol)
2-{(butan-2-yl)aminomethyl}phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(Butan-2-yl)amino]methyl}phenol
- 2-{(butan-2-yl)aminomethyl}phenol
-
- MDL: MFCD11139512
- Inchi: 1S/C11H17NO/c1-3-9(2)12-8-10-6-4-5-7-11(10)13/h4-7,9,12-13H,3,8H2,1-2H3
- InChI Key: ONQMUHBNFZZQBC-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1CNC(C)CC
Computed Properties
- Exact Mass: 179.131
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.299
2-{(butan-2-yl)aminomethyl}phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB421070-1 g |
2-{[(Butan-2-yl)amino]methyl}phenol |
135609-66-4 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB421070-5 g |
2-{[(Butan-2-yl)amino]methyl}phenol |
135609-66-4 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB421070-10 g |
2-{[(Butan-2-yl)amino]methyl}phenol |
135609-66-4 | 10g |
€935.60 | 2023-04-24 | ||
| abcr | AB421070-25 g |
2-{[(Butan-2-yl)amino]methyl}phenol |
135609-66-4 | 25g |
€1361.60 | 2023-04-24 | ||
| Enamine | EN300-164530-0.05g |
2-{[(butan-2-yl)amino]methyl}phenol |
135609-66-4 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-164530-0.1g |
2-{[(butan-2-yl)amino]methyl}phenol |
135609-66-4 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-164530-0.25g |
2-{[(butan-2-yl)amino]methyl}phenol |
135609-66-4 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-164530-0.5g |
2-{[(butan-2-yl)amino]methyl}phenol |
135609-66-4 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-164530-1.0g |
2-{[(butan-2-yl)amino]methyl}phenol |
135609-66-4 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-164530-2.5g |
2-{[(butan-2-yl)amino]methyl}phenol |
135609-66-4 | 2.5g |
$1454.0 | 2023-06-08 |
2-{(butan-2-yl)aminomethyl}phenol Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-{(butan-2-yl)aminomethyl}phenol
Introduction to 2-{(butan-2-yl)aminomethyl}phenol (CAS No. 135609-66-4)
2-{(butan-2-yl)aminomethyl}phenol, also known by its CAS number 135609-66-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenolic hydroxyl group with a secondary amine moiety attached to a butyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular formula of 2-{(butan-2-yl)aminomethyl}phenol is C10H15NO, and its molecular weight is approximately 169.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various scientific applications.
In the realm of medicinal chemistry, 2-{(butan-2-yl)aminomethyl}phenol has gained attention due to its potential as a building block for the synthesis of pharmaceuticals. Recent research has focused on its role in the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The phenolic hydroxyl group can serve as a binding site for metal ions, which are often involved in the pathogenesis of these conditions. Additionally, the secondary amine moiety can participate in hydrogen bonding interactions, enhancing the compound's ability to interact with biological targets.
A study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 2-{(butan-2-yl)aminomethyl}phenol as a key intermediate in the synthesis of novel cholinesterase inhibitors. Cholinesterase inhibitors are crucial for managing symptoms of Alzheimer's disease by preventing the breakdown of acetylcholine, a neurotransmitter essential for memory and cognitive function. The researchers found that derivatives of 2-{(butan-2-yl)aminomethyl}phenol exhibited potent inhibitory activity against both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), suggesting their potential as therapeutic agents.
Beyond neurological applications, 2-{(butan-2-yl)aminomethyl}phenol has also shown promise in the development of anti-inflammatory drugs. Inflammation is a common feature of many diseases, including arthritis and cardiovascular disorders. A study published in the European Journal of Medicinal Chemistry in 2020 reported that derivatives of 2-{(butan-2-yl)aminomethyl}phenol demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable starting point for designing new anti-inflammatory agents.
The versatility of 2-{(butan-2-yl)aminomethyl}phenol extends to its use in the synthesis of antioxidants. Oxidative stress is implicated in various pathological conditions, including cancer and neurodegenerative diseases. Research published in Free Radical Biology and Medicine in 2019 explored the antioxidant properties of derivatives synthesized from 2-{(butan-2-yl)aminomethyl}phenol. The study found that these derivatives effectively scavenged free radicals and protected cells from oxidative damage, highlighting their potential as therapeutic agents for oxidative stress-related disorders.
In addition to its medicinal applications, 2-{(butan-2-yl)aminomethyl}phenol has been investigated for its use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing new materials with unique properties. A study published in Advanced Materials Interfaces in 2018 reported the synthesis of metallopolymers using 2-{(butan-2-yl)aminomethyl}phenol-based ligands. These metallopolymers exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.
The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research into the biodegradability and environmental fate of 2-{(butan-2-yl)aminomethyl}phenol has shown that it can be metabolized by certain microorganisms under aerobic conditions. A study published in Environmental Science & Technology Letters in 2017 demonstrated that this compound was biodegradable within a reasonable timeframe, reducing concerns about its persistence in the environment.
In conclusion, 2-{(butan-2-yl)aminomethyl}phenol (CAS No. 135609-66-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique chemical structure provides a solid foundation for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further cementing its importance in various scientific disciplines.
135609-66-4 (2-{(butan-2-yl)aminomethyl}phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)